1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-(3-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 1-[[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-(3-methylphenyl)thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H15ClN4O3S/c1-13-5-4-6-14(11-13)27-21(28)19-17(9-10-31-19)26(22(27)29)12-18-24-20(25-30-18)15-7-2-3-8-16(15)23/h2-11H,12H2,1H3
• InChI Key: QWHMWRXJHLXZQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)C3=C(C=CS3)N(C2=O)CC4=NC(=NO4)C5=CC=CC=C5Cl
• Molecular Formula: C22H15ClN4O3S
• Molecular Weight: 450.9 g/mol

Description

Synthesis Analysis

While I don’t have specific information on the synthesis of this compound, compounds with similar structures are often synthesized through multi-step reactions involving the formation of the heterocyclic rings and subsequent functionalization.

Molecular Structure Analysis

The molecular structure of the compound can be deduced from its IUPAC name and includes a complex arrangement of rings. The presence of the 1,2,4-oxadiazole and thieno[3,2-d]pyrimidine-2,4-dione rings suggest potential for interesting electronic and steric interactions.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures are often involved in reactions typical of their functional groups. For example, the oxadiazole ring can participate in nucleophilic substitution reactions, and the carbonyl groups in the thieno[3,2-d]pyrimidine-2,4-dione moiety can undergo reactions typical of carbonyls.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its functional groups and molecular structure. For example, the presence of the chlorophenyl and methylphenyl groups could increase the lipophilicity of the compound.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were to be used as a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, compounds containing chlorophenyl groups can be hazardous due to the potential release of chlorine.

Future Directions

Future research could involve further exploration of the synthesis, properties, and potential applications of this compound. This could include the development of more efficient synthesis methods, detailed study of its physical and chemical properties, and exploration of its potential uses in areas such as medicine or materials science.